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Compound of Interest

Compound Name: methyl 3-chloro-3-oxopropanoate

Cat. No.: B057725 Get Quote

This document provides an in-depth technical overview of the safety data for Methyl 3-chloro-
3-oxopropanoate (CAS No: 37517-81-0), also known as Methyl malonyl chloride.[1] The

information is compiled for researchers, scientists, and professionals in drug development who

may handle this substance. It summarizes critical safety information, handling procedures, and

emergency responses.

Chemical Identification and Properties
Methyl 3-chloro-3-oxopropanoate is a combustible, corrosive liquid that is also a lachrymator.

It is primarily used in laboratory settings for the synthesis of other substances.

Table 1: Compound Identification

Identifier Value

IUPAC Name methyl 3-chloro-3-oxopropanoate[2]

Synonyms
Methyl malonyl chloride, Methyl

chloroformylacetate[1][2]

CAS Number 37517-81-0[1]

EC Number 253-540-6[1]

Molecular Formula C₄H₅ClO₃[2]

Molecular Weight 136.53 g/mol [1][2]
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| InChI Key | UTBCRHAMJFMIIR-UHFFFAOYSA-N[1] |

Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid

Density 1.273 g/mL at 25 °C[1]

Boiling Point 57-59 °C at 12 mmHg[1]

Flash Point 80 °C (176 °F) - closed cup[1]

| Refractive Index | n20/D 1.432[1] |

Hazard Identification and GHS Classification
This substance is classified under the Globally Harmonized System (GHS) as a combustible

liquid that causes severe skin burns, serious eye damage, and respiratory irritation.[3]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation

(Target Organ: Respiratory system)[1][2][3] |

GHS Hazard Pictograms and Statements

Experimental Protocols
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The Safety Data Sheets reviewed for this guide summarize toxicological and safety data but do

not provide detailed experimental protocols for the studies that generated this data. The

toxicological properties have not been fully investigated.[3] For detailed methodologies,

researchers should consult primary toxicological literature.

Safe Handling and Storage
Proper handling and storage are crucial to minimize risks associated with Methyl 3-chloro-3-
oxopropanoate.

Table 4: Handling and Storage Procedures

Procedure Recommendation

Handling

Wear protective gloves, clothing, eye, and
face protection.[3] Use only outdoors or
in a well-ventilated area.[3] Keep away
from heat, sparks, open flames, and hot
surfaces.[3] Avoid breathing mist or
vapors. Wash skin thoroughly after
handling.[3]

Storage

Store locked up in a well-ventilated place.[3]

Keep the container tightly closed and cool.[3]

Recommended storage temperature is 2 - 8 °C.

[1] Store under inert gas as the substance is

moisture and light sensitive.

| Incompatible Materials | Strong oxidizing agents, Strong bases, Alcohols.[3] |
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PPE Components

Handling Methyl
3-chloro-3-oxopropanoate

Ensure Adequate Ventilation
(Fume Hood or Outdoors)

Wear Required Personal Protective Equipment (PPE)

Protective Gloves Protective Clothing
Eye/Face Protection

(Goggles/Face Shield)
Approved Respirator

(if ventilation is inadequate)
Proceed with Work

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow

Emergency and First Aid Procedures
Immediate action is required in case of exposure. First aiders must protect themselves. This

safety data sheet should be shown to the attending physician.[3]

Table 5: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep
them comfortable for breathing. Call a
POISON CENTER or doctor immediately.
[3] If not breathing, provide artificial
respiration.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Call a physician immediately.[3] Wash

contaminated clothing before reuse.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist or POISON CENTER.[3]

| Ingestion | Rinse mouth. Do NOT induce vomiting. Call a physician immediately. If the victim is

conscious, have them drink water (two glasses at most).[3] |

Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

Keep comfortable

Remove Contaminated Clothing

Rinse with Water/Shower

Rinse with Water

Remove Contact Lenses

Rinse Mouth

Drink Water (if conscious)

DO NOT Induce Vomiting

Immediately Call a
POISON CENTER or Doctor
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First Aid Response Flowchart

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Water

mist can be used to cool closed containers.[3]

Specific Hazards: The substance is combustible. Containers may explode when heated.[3]

Hazardous decomposition products include carbon oxides and hydrogen chloride gas.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[3]

Accidental Release

Personal Precautions: Do not breathe vapors. Avoid substance contact. Ensure adequate

ventilation and remove all sources of ignition.[3]

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleanup: Cover drains. Use a liquid-absorbent material (e.g., Chemizorb®)

to collect the spill. Dispose of the material at an approved waste disposal plant.[3]

Toxicological and Ecological Information
Toxicology: The toxicological properties have not been thoroughly investigated.[3] It is known

to cause severe burns and irritation to the skin, eyes, and respiratory system.[2] It is also a

lachrymator, meaning it can cause tearing.

Ecotoxicity: No specific ecotoxicity data for the substance is available, partly because it

reacts with water.[3] Persistence in the environment is considered unlikely based on

available information.[3]
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This guide is intended for informational purposes and should be used in conjunction with a full,

official Safety Data Sheet provided by the supplier. Always adhere to established laboratory

safety protocols and institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

